6-morpholin-4-yl-1H-quinazolin-4-one

• IUPAC Name: 6-morpholin-4-yl-1H-quinazolin-4-one
• InChI: InChI=1S/C12H13N3O2/c16-12-10-7-9(15-3-5-17-6-4-15)1-2-11(10)13-8-14-12/h1-2,7-8H,3-6H2,(H,13,14,16)
• InChI Key: LNUACJNTNFFFCF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC3=C(C=C2)NC=NC3=O
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

6-Morpholin-4-yl-1H-quinazolin-4-one is a sophisticated quinazolinone-based chemical scaffold of significant interest in medicinal chemistry and anticancer drug discovery. The core structure integrates a morpholine ring, a pharmacophore known to enhance pharmacokinetic properties and pharmacodynamic profiles in drug candidates . This compound serves as a key intermediate for researchers developing novel therapeutic agents, particularly against various cancer cell lines. Scientific studies have established that morpholine-substituted quinazoline derivatives exhibit potent cytotoxic activities and can inhibit cell proliferation by inducing cell cycle arrest and apoptosis . The structural features of this compound make it a valuable precursor for designing multi-targeted anti-cancer agents. Research indicates that similar quinazolinone derivatives can act as dual-targeted agents, binding to tubulin to disrupt microtubule dynamics and simultaneously engaging with stress-activated protein kinases like JNK, leading to programmed cell death in malignant cells . Furthermore, the quinazolinone core is a privileged structure in approved oncology drugs, underscoring its fundamental importance in biomedical research . This product is offered for research applications only and is not intended for diagnostic or therapeutic use in humans or animals. Researchers can utilize this high-purity compound to explore structure-activity relationships, develop novel dual-targeted inhibitors, and advance the discovery of next-generation chemotherapeutic agents.

Preparation Methods

Structural and Functional Significance of 6-Morpholin-4-yl-1H-quinazolin-4-one

Quinazolin-4-one derivatives are privileged scaffolds in medicinal chemistry, exhibiting diverse biological activities such as kinase inhibition and anti-inflammatory effects . The incorporation of a morpholine group at the 6-position enhances solubility and modulates target binding, making 6-morpholin-4-yl-1H-quinazolin-4-one a candidate for drug development . Its synthesis requires precise functionalization of the quinazolinone core, necessitating robust methodologies to ensure regioselectivity and yield.

Classical Synthetic Approaches to the Quinazolinone Core

The quinazolinone backbone is typically constructed via cyclocondensation of anthranilic acid derivatives. A representative protocol involves:

• Acylation of 6-Bromoanthranilic Acid : Treatment with acid chlorides forms the corresponding amide intermediate .

• Dehydration to Benzoxazinone : Heating with acetic anhydride induces cyclodehydration, yielding benzoxazinone .

• Amine Condensation and Cyclization : Reaction with primary amines generates diamide intermediates, which undergo intramolecular cyclization to form 2-substituted 6-bromoquinazolin-4-ones .

This route establishes the bromo-substituted precursor critical for subsequent functionalization at the 6-position.

Optimization of Reaction Conditions

Critical parameters influencing yield and selectivity include:

Parameter	Optimal Condition	Impact on Yield
Catalyst Loading	5 mol% Pd(dppf)Cl₂	>80%
Solvent System	Toluene:Dioxane (4:1)	Enhanced solubility
Temperature	120°C (microwave)	Reduced reaction time
Base	K₂CO₃	Efficient deprotonation

Microwave irradiation significantly reduces reaction times compared to conventional heating .

Purification and Characterization

Post-synthesis purification involves silica gel chromatography followed by slurrying in 2-propanol/hexane (1:3) . Characterization employs:

• NMR Spectroscopy : Confirms regioselectivity and morpholine integration .

• HPLC-MS : Verifies purity (>95%) and molecular ion consistency .

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Time (h)	Scalability
Suzuki-Miyaura	80–85	0.3	High
Buchwald-Hartwig	75–78	12	Moderate

The Suzuki-Miyaura method offers superior efficiency, whereas Buchwald-Hartwig avoids boronic acid synthesis .

Chemical Reactions Analysis

Types of Reactions

6-morpholin-4-yl-1H-quinazolin-4-one undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, particularly at the 6-position of the quinazolinone ring.

Oxidation and Reduction: It can undergo oxidation and reduction reactions, although specific conditions and reagents for these reactions are less commonly reported.

Common Reagents and Conditions

Substitution Reactions: Common reagents include alkyl or aryl amines and thiols, with palladium catalysts and ligands.

Oxidation and Reduction:

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines or thiols yield corresponding amino or sulfanyl derivatives .

Scientific Research Applications

6-morpholin-4-yl-1H-quinazolin-4-one has a wide range of scientific research applications:

Chemistry: It serves as a building block for synthesizing various bioactive compounds.

Biology: The compound has shown potential in biological assays, particularly in anticancer research.

Medicine: Quinazolinone derivatives, including this compound, are investigated for their potential as therapeutic agents due to their diverse biological activities.

Industry: Its applications in industry are primarily related to its role in the synthesis of pharmaceuticals and other bioactive molecules.

Mechanism of Action

The mechanism of action of 6-morpholin-4-yl-1H-quinazolin-4-one involves its interaction with specific molecular targets and pathways. For instance, some quinazolinone derivatives act as inhibitors of tubulin polymerization or as apoptosis inducers . The exact molecular targets and pathways for this compound may vary depending on its specific application and the biological system in which it is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table summarizes key structural differences and biological activities of 6-morpholin-4-yl-1H-quinazolin-4-one and analogous quinazolinone derivatives:

Compound	Substituents/Fused Rings	Biological Activity/Properties	Key Findings	Reference
6-Morpholin-4-yl-1H-quinazolin-4-one	Morpholine at position 6	Hypothesized CNS activity, improved solubility	Morpholine enhances BBB permeation and drug-likeness .	N/A
4-Benzyl-1-substituted triazoloquinazolin-5-ones	Triazolo-fused ring, benzyl groups	H1-antihistaminic activity	IC₅₀ values in the µM range for histamine receptor binding .	[1]
3a-(4-Chlorophenyl)-1-methyl-dihydroimidazo[1,5-a]quinazolin-5(3H)-one	Dihydroimidazole-fused ring	µ-Opioid receptor (µOR) agonist, analgesic	Docking scores comparable to morphine; favorable BBB permeation .	[3]
Pyrrolo[3,2,1-ij]quinazolin-1-ones (e.g., 4h, 4i)	Pyrrolo-fused ring, aryl groups	Cytotoxicity (in vitro)	IC₅₀ values: 0.80–0.95 µM (4h, 4i); others >100 µM .	[4]
6-Nitro-7-tosylquinazolin-4(3H)-one	Nitro and tosyl groups	Reactivity for further derivatization	Used as a sulfone precursor in synthesis .	[5]
6-[3-(Pyridin-2-yl)-2-(trifluoromethyl)phenoxy]-1-(2,4,6-trifluorobenzyl)quinazolin-4(1H)-one	Polyfluorinated aryl groups	Not specified; likely receptor-targeted design	Structural complexity suggests kinase or enzyme inhibition .	[10]

ADME and Drug-Likeness

• Morpholine Derivatives : Morpholine’s polarity and moderate logP values typically enhance BBB permeation and oral bioavailability. This contrasts with the dihydroimidazole-fused compound in , which also showed favorable BBB permeation but via different mechanisms .
• Triazoloquinazolinones: The lipophilic benzyl groups in may limit BBB penetration, restricting their use to peripheral targets .

Q & A

Basic: What synthetic methodologies are commonly employed to prepare 6-morpholin-4-yl-1H-quinazolin-4-one?

Answer:
The synthesis of 6-morpholin-4-yl-1H-quinazolin-4-one typically involves cyclization strategies. A key approach includes:

• Stepwise cyclization : Reacting substituted anthranilic acid derivatives with morpholine-containing reagents. For example, 2-chloromethyl-3-aryl-quinazolin-4(3H)-one intermediates can undergo nucleophilic substitution with morpholine to introduce the morpholin-4-yl group at position 6 .
• Oxidative coupling : Green synthesis methods using oxygen as an oxidant and stable precursors (e.g., 2-aminobenzamide and benzyl alcohol derivatives) under basic conditions, avoiding toxic reagents .
• Retrosynthetic design : Utilizing primary amines, anthranilic acid, and acylating agents (e.g., acetic anhydride or benzoyl chloride) to construct the quinazolinone core, followed by functionalization .

Key considerations : Optimize reaction time, temperature, and solvent polarity to enhance yield and purity. Validate intermediates via HPLC or FTIR .

Basic: How is X-ray crystallography utilized to confirm the molecular structure of 6-morpholin-4-yl-1H-quinazolin-4-one?

Answer:
X-ray crystallography provides atomic-level resolution for structural validation:

• Data collection : Use single-crystal diffraction with Mo-Kα radiation (λ = 0.71073 Å) to obtain intensity data. SHELX programs (e.g., SHELXL) refine the structure by minimizing residuals (R-factors) .
• Key parameters : Analyze bond lengths (e.g., C–N in morpholine ring: ~1.45 Å) and dihedral angles to confirm planarity of the quinazolinone core .
• Validation tools : Employ PLATON or CCDC Mercury to check for geometric outliers and hydrogen bonding networks .

Example : Ferrocenyl-substituted quinazolinones were structurally confirmed via this method, revealing deviations <0.02 Å between experimental and DFT-calculated geometries .

Advanced: How can researchers resolve contradictions in reported biological activity data for 6-morpholin-4-yl-1H-quinazolin-4-one derivatives?

Answer:
Contradictions often arise from assay variability or structural impurities. Mitigation strategies include:

• Triangulation : Cross-validate results using multiple assays (e.g., enzymatic inhibition, cytotoxicity, and in vivo models) .
• Structural reproducibility : Ensure consistent synthesis protocols (e.g., purity >95% via HPLC) and characterize batches via NMR and mass spectrometry .
• Dose-response studies : Establish EC50/IC50 curves across independent labs to confirm potency thresholds. For example, discrepancies in NF-κB inhibition were resolved by standardizing cell lines and assay conditions .

Case study : Inconsistent antimicrobial data were traced to solvent effects (DMSO vs. aqueous buffers); reformulation in PBS improved reproducibility .

Advanced: What computational methods are effective in predicting the electronic properties and reactivity of 6-morpholin-4-yl-1H-quinazolin-4-one?

Answer:

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to predict redox behavior. For example, ferrocenyl-substituted derivatives showed HOMO localized on the quinazolinone ring, correlating with experimental oxidation potentials .
• Molecular Dynamics (MD) : Simulate solvent interactions to optimize solubility. Polar solvents (e.g., DMSO) stabilize the morpholine moiety via hydrogen bonding .
• Docking studies : Use AutoDock Vina to model interactions with biological targets (e.g., tyrosine kinase). Key residues (e.g., Asp831) form hydrogen bonds with the carbonyl group at position 4 .

Validation : Compare computed IR spectra with experimental data; deviations <5 cm⁻¹ confirm accuracy .

Advanced: How does the morpholin-4-yl substituent influence the conformational dynamics of the quinazolinone core?

Answer:
The morpholin-4-yl group introduces steric and electronic effects:

• Ring puckering analysis : Use Cremer-Pople coordinates to quantify out-of-plane distortions. The morpholine ring adopts a chair conformation, causing slight buckling (puckering amplitude ~0.2 Å) in the quinazolinone system .
• Torsional strain : The N–C bond between morpholine and quinazolinone restricts rotation (energy barrier ~8 kcal/mol via DFT), favoring a planar transition state in nucleophilic reactions .
• Hydrogen bonding : The morpholine oxygen participates in intermolecular interactions, stabilizing crystal packing modes observed in PXRD .

Methodological: What strategies enhance the yield of 6-morpholin-4-yl-1H-quinazolin-4-one in green synthesis?

Answer:

• Oxidant selection : Replace stoichiometric oxidants (e.g., KMnO4) with O2 or air, achieving yields up to 84% in t-BuONa/base systems .
• Solvent-free conditions : Microwave-assisted synthesis reduces reaction time (≤2 hrs) and improves atom economy .
• Catalyst design : Immobilize base catalysts (e.g., K2CO3 on silica) for recyclability (>5 cycles without activity loss) .

Optimization example : Increasing O2 pressure from 1 to 3 atm accelerated oxidative dehydrogenation, reducing byproduct formation .

Advanced: How are structure-activity relationships (SARs) systematically explored for 6-morpholin-4-yl-1H-quinazolin-4-one derivatives?

Answer:

• Substituent scanning : Introduce electron-withdrawing groups (e.g., nitro) at position 2 to enhance anticancer activity (IC50 reduced from 12 µM to 4 µM) .
• Bioisosteric replacement : Replace morpholine with piperazine to modulate solubility; logP decreased from 2.1 to 1.6, improving bioavailability .
• 3D-QSAR models : Use CoMFA/CoMSIA to correlate steric/electronic descriptors with activity. For example, bulky substituents at position 3 improved kinase inhibition (R² = 0.89) .

Validation : Cross-check predictions with in vitro assays; R² >0.7 indicates robust models .